Cas no 944901-59-1 (2-chloro-5H,6H,7H,8H-pyrido[4,3-d]pyrimidine)

2-chloro-5H,6H,7H,8H-pyrido[4,3-d]pyrimidine structure
944901-59-1 structure
Product Name:2-chloro-5H,6H,7H,8H-pyrido[4,3-d]pyrimidine
CAS No:944901-59-1
MF:C7H8ClN3
MW:169.611519813538
MDL:MFCD18434487
CID:796747
PubChem ID:22308484
Update Time:2025-04-19

2-chloro-5H,6H,7H,8H-pyrido[4,3-d]pyrimidine Chemical and Physical Properties

Names and Identifiers

    • 2-Chloro-5,6,7,8-tetrahydropyrido[4,3-d]pyrimidine
    • Pyrido[4,3-d]pyrimidine,2-chloro-5,6,7,8-tetrahydro-
    • 2-chloro-5H,6H,7H,8H-pyrido[4,3-d]pyrimidine
    • 2-Chloro-5,6,7,8-tetrahydro-pyrido[4,3-d]pyrimidine
    • PubChem15432
    • AFGGDJZHKDARGC-UHFFFAOYSA-N
    • FCH869699
    • PB29662
    • AX8158332
    • ST24040350
    • 901C591
    • A844975
    • 2-chloranyl-5,6,7,8-tetrahydropyrido[4,3-d]pyrimidine
    • AS-68333
    • DTXSID40624522
    • EN300-383990
    • MFCD09750205
    • P10751
    • SCHEMBL12878847
    • CS-D0302
    • J-508806
    • 944901-59-1
    • FT-0646751
    • AKOS006327711
    • 2-Chloro-5,6,7,8-tetrahydropyrido-[4,3-d]pyrimidine
    • DB-079927
    • MDL: MFCD18434487
    • Inchi: 1S/C7H8ClN3/c8-7-10-4-5-3-9-2-1-6(5)11-7/h4,9H,1-3H2
    • InChI Key: AFGGDJZHKDARGC-UHFFFAOYSA-N
    • SMILES: ClC1N=CC2=C(CCNC2)N=1

Computed Properties

  • Exact Mass: 169.04100
  • Monoisotopic Mass: 169.0406750g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 0
  • Complexity: 142
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 37.8
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 0.6

Experimental Properties

  • Boiling Point: 356.8℃ at 760 mmHg
  • PSA: 37.81000
  • LogP: 1.10450

2-chloro-5H,6H,7H,8H-pyrido[4,3-d]pyrimidine Customs Data

  • HS CODE:2933990090
  • Customs Data:

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

2-chloro-5H,6H,7H,8H-pyrido[4,3-d]pyrimidine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
ChemScence
CS-D0302-100mg
Pyrido[4,3-d]pyrimidine, 2-chloro-5,6,7,8-tetrahydro-
944901-59-1
100mg
$222.0 2022-04-26
ChemScence
CS-D0302-250mg
Pyrido[4,3-d]pyrimidine, 2-chloro-5,6,7,8-tetrahydro-
944901-59-1
250mg
$370.0 2022-04-26
ChemScence
CS-D0302-1g
Pyrido[4,3-d]pyrimidine, 2-chloro-5,6,7,8-tetrahydro-
944901-59-1
1g
$740.0 2022-04-26
ChemScence
CS-D0302-5g
Pyrido[4,3-d]pyrimidine, 2-chloro-5,6,7,8-tetrahydro-
944901-59-1
5g
$2240.0 2022-04-26
TRC
C276910-25mg
2-Chloro-5,6,7,8-tetrahydropyrido[4,3-d]pyrimidine
944901-59-1
25mg
$ 320.00 2022-04-01
TRC
C276910-50mg
2-Chloro-5,6,7,8-tetrahydropyrido[4,3-d]pyrimidine
944901-59-1
50mg
$ 535.00 2022-04-01
TRC
C276910-100mg
2-Chloro-5,6,7,8-tetrahydropyrido[4,3-d]pyrimidine
944901-59-1
100mg
$ 845.00 2022-04-01
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.
C906171-50mg
2-Chloro-5,6,7,8-tetrahydropyrido[4,3-d]pyrimidine
944901-59-1 95%
50mg
1,677.60 2021-05-17
Matrix Scientific
070460-1g
2-Chloro-5,6,7,8-tetrahydropyrido[4,3-d]pyrimidine, 95%
944901-59-1 95%
1g
$1739.00 2023-09-08
Matrix Scientific
070460-5g
2-Chloro-5,6,7,8-tetrahydropyrido[4,3-d]pyrimidine, 95%
944901-59-1 95%
5g
$6783.00 2023-09-08
Recommended suppliers
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Jing Kun Chemical Co.,Ltd.
SunaTech Inc.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
SunaTech Inc.
钜澜化工科技(青岛)有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
钜澜化工科技(青岛)有限公司
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Amadis Chemical Company Limited